(Z)-N-(benzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-3-(4-nitrophenyl)acrylamide hydrochloride

• IUPAC Name: (Z)-N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3-(4-nitrophenyl)prop-2-enamide;hydrochloride
• InChI: InChI=1S/C20H20N4O3S.ClH/c1-22(2)13-14-23(20-21-17-5-3-4-6-18(17)28-20)19(25)12-9-15-7-10-16(11-8-15)24(26)27;/h3-12H,13-14H2,1-2H3;1H/b12-9-
• InChI Key: FPBIUEXCRGWXJU-MWMYENNMSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=CC=CC=C2S1)C(=O)C=CC3=CC=C(C=C3)[N+](=O)[O-].Cl
• Isomeric SMILES: CN(C)CCN(C1=NC2=CC=CC=C2S1)C(=O)/C=C\C3=CC=C(C=C3)[N+](=O)[O-].Cl
• Molecular Formula: C20H21ClN4O3S
• Molecular Weight: 432.9 g/mol

Description

Benzo[d]thiazole-based compounds have been studied for their potential applications in various fields. For instance, they have been used in the development of fluorescent probes for highly sensitive and selective imaging of cysteine.

Chemical Reactions Analysis

Benzo[d]thiazole-based compounds have been involved in various chemical reactions. For instance, they have been used in radical-mediated intermolecular carboarylation of alkenes by cleaving inert C–O bonds.

Scientific Research Applications

Fluorescent Probe for Cysteine Detection

• Application : Researchers have developed a novel fluorescent probe called 2-(benzo[d]thiazol-2-yl)-1,4-phenylene diacrylate (BT-AC) . This probe selectively senses Cys over other analytes. BT-AC alone emits no fluorescence, but in the presence of Cys, it achieves a remarkable 4725-fold enhancement with a large Stokes shift (135 nm). .

Fluorophore for Fluoride Ion Detection

• Application : A conjugated polymer called PBTPV-OSi , containing a benzothiazole moiety, has been synthesized. PBTPV-OSi exhibits good solubility in organic solvents and high selectivity for detecting fluoride ions compared to other anions. Its fluorescence response upon F- addition allows for sensitive detection (detection limit: 8 × 10^-6 mol/L) in both organic and inorganic phases. .

Donor–Acceptor Fluorophores for Imaging Applications

• Application : Researchers have designed and synthesized five D–A fluorophores based on different chlorinated/fluorinated benzo[c][1,2,5]thiadiazole units. These fluorophores exhibit unique photophysical properties and theoretical calculations. .

These applications highlight the versatility and potential impact of this compound across various scientific domains. Researchers can further explore its properties and applications to advance our understanding and improve technologies in these fields. .

Mechanism of Action

Target of Action

The primary target of this compound is the Cysteine (Cys) . Cys plays a key role in all life forms .

Mode of Action

The compound, also known as 2-(benzo[d]thiazol-2-yl)-1,4-phenylene diacrylate (BT-AC), has been developed for selectively sensing Cys over other analytes . BT-AC alone essentially emits no fluorescence, whereas it achieves a 4725-fold enhancement with a large Stokes shift (135 nm) in the presence of Cys .

Biochemical Pathways

The compound is involved in a novel radical-mediated intermolecular carboarylation of alkenes by cleaving inert C–O bonds . The strategically designed arylbenzothiazolylether diazonium salts are harnessed as dual-function reagents . A vast array of alkenes are proven to be suitable substrates .

Result of Action

The benzothiazolyl moiety in the products serves as the formyl precursor, and the OH residue provides the cross-coupling site for further product elaboration, indicating the robust transformability of the products .